Cas no 42474-21-5 (Heptane, 1,2-dibromo-)
Heptane, 1,2-dibromo- structure
Product Name:Heptane, 1,2-dibromo-
CAS No:42474-21-5
MF:C7H14Br2
MW:257.994060993195
CID:333794
PubChem ID:142607
Update Time:2025-04-19
Heptane, 1,2-dibromo- Chemical and Physical Properties
Names and Identifiers
-
- Heptane, 1,2-dibromo-
- 1,2-DIBROMOHEPTANE
- 1,2-Dibromheptan
- 1,2-dibromo-heptane
- Heptane,1,2-dibromo
- AKOS024390863
- 42474-21-5
- DTXSID60962519
- SCHEMBL201351
-
- Inchi： 1S/C7H14Br2/c1-2-3-4-5-7(9)6-8/h7H,2-6H2,1H3
- InChI Key： CKVJSNYSBIZAAE-UHFFFAOYSA-N
- SMILES： BrC(CBr)CCCCC
Computed Properties
- Exact Mass: 255.94600
- Monoisotopic Mass: 255.94623g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 54.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.5944 (estimate)
- Boiling Point: 224.92°C (estimate)
- Refractive Index: 1.4986
- PSA: 0.00000
- LogP: 3.72510
Heptane, 1,2-dibromo- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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